Cas no 2567496-06-2 ((1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride)

• Product Name: (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride
• CAS No: 2567496-06-2
• MF: C₅H₁₀ClN₃OS
• MW: 195.670398235321
• MDL: MFCD32878387
• CID: 5417175
• PubChem ID: 165889648
• Update Time: 2025-08-01

(1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4519521361
• EN300-26982100
• [(1-oxo-1lambda6-thiomorpholin-1-ylidene)amino]formonitrile hydrochloride
• 2567496-06-2
• Cyanamide, N-(1-oxido-1-thiomorpholinylidene)-, hydrochloride (1:1)
• (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride

• MDL： MFCD32878387
• Inchi： 1S/C5H9N3OS.ClH/c6-5-8-10(9)3-1-7-2-4-10;/h7H,1-4H2;1H
• InChI Key： BSYRJXHFIUQUKA-UHFFFAOYSA-N
• SMILES： N(=S1(=O)CCNCC1)C#N.[H]Cl

Computed Properties

• Exact Mass: 195.0233108g/mol
• Monoisotopic Mass: 195.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Additional information on (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride

Comprehensive Overview of (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride (CAS No. 2567496-06-2)

The compound (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride (CAS No. 2567496-06-2) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its thiomorpholine core and cyanoformonitrile functional group, represents a fascinating area of study for researchers in medicinal chemistry, materials science, and agrochemical development.

One of the most intriguing aspects of 2567496-06-2 is its molecular architecture, which combines a sulfur-containing heterocycle with a nitrile-based moiety. This combination creates a versatile scaffold that has shown promise in the development of novel pharmaceutical intermediates. Recent studies have explored its potential as a building block for small molecule therapeutics, particularly in areas such as enzyme inhibition and receptor modulation.

In the context of current research trends, (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride aligns with several hot topics in chemical innovation. The growing interest in sulfur-containing compounds for drug discovery makes this molecule particularly relevant. Additionally, its structural features resonate with the search for new bioisosteres in medicinal chemistry, where researchers are constantly seeking novel replacements for traditional functional groups.

The synthesis and characterization of CAS 2567496-06-2 have been subjects of multiple research papers, highlighting its importance in synthetic organic chemistry. The compound's crystalline form and solubility profile make it particularly interesting for formulation scientists working on drug delivery systems. Recent publications have discussed its potential in creating more bioavailable pharmaceutical compositions, a key concern in modern drug development.

From an industrial perspective, the demand for specialized intermediates like (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride has been steadily increasing. This growth is driven by the pharmaceutical sector's need for high-purity building blocks that can accelerate drug discovery pipelines. The compound's stability under various conditions and its compatibility with common synthetic transformations make it a valuable asset for process chemists.

Analytical chemists have developed specific methods for the identification and quantification of 2567496-06-2 in complex matrices. Techniques such as HPLC-MS and NMR spectroscopy have proven particularly effective for quality control purposes. These analytical protocols are crucial for ensuring the compound's purity and consistency in research and industrial applications.

The safety profile of (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride has been extensively studied, with particular attention to its handling requirements and storage conditions. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this chemical. Material safety data sheets provide detailed guidance on its appropriate use in research and development settings.

Looking toward future applications, researchers are investigating the potential of CAS 2567496-06-2 in emerging fields such as covalent inhibitor design and targeted drug delivery. Its unique chemical properties make it a candidate for creating smart materials with specific biological interactions. These developments align with current trends in precision medicine and personalized therapeutics.

The commercial availability of (1-oxo-1lambda6-thiomorpholin-1-ylidene)aminoformonitrile hydrochloride has expanded in recent years, with several specialty chemical suppliers offering it in various quantities and purities. This increased accessibility has facilitated its adoption across different research domains, from academic laboratories to industrial R&D facilities.

In conclusion, 2567496-06-2 represents an important chemical entity with diverse potential applications. Its unique structural features, combined with its versatility in synthetic chemistry, position it as a valuable tool for researchers across multiple disciplines. As scientific understanding of this compound continues to grow, we can anticipate new discoveries and applications that will further highlight its significance in modern chemistry and related fields.